Cas no 67515-63-3 (4-Fluoro-3-Trifluoromethylbenzoic Acid Ethyl Ester)

4-Fluoro-3-Trifluoromethylbenzoic Acid Ethyl Ester is a fluorinated aromatic ester with the molecular formula C₁₀H₈F₄O₂. This compound is characterized by its trifluoromethyl and fluoro substituents, which enhance its electron-withdrawing properties and stability, making it valuable in organic synthesis and pharmaceutical intermediates. The ethyl ester group improves solubility in organic solvents, facilitating reactions such as nucleophilic substitutions or cross-coupling processes. Its structural features contribute to its utility in the development of agrochemicals, bioactive molecules, and specialty materials. The compound's high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.

4-Fluoro-3-Trifluoromethylbenzoic Acid Ethyl Ester structure

67515-63-3 structure

Product Name:4-Fluoro-3-Trifluoromethylbenzoic Acid Ethyl Ester

CAS No:67515-63-3

MF:C₁₀H₈F₄O₂

MW:236.162937164307

CID:1717470

Update Time:2025-05-28

4-Fluoro-3-Trifluoromethylbenzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- ethyl 4-fluoro-3-(trifluoromethyl)benzoate
- benzoic acid, 4-fluoro-3-(trifluoromethyl)-, ethyl ester
- LogP
- 4-Fluoro-3-trifluoromethylbenzoic acid ethyl ester
- 4-Fluoro-3-Trifluoromethylbenzoic Acid Ethyl Ester
- Inchi： 1S/C10H8F4O2/c1-2-16-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5H,2H2,1H3
- InChI Key： RLNAFSBTKPNVIX-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)OCC)C=C1C(F)(F)F

Computed Properties

Exact Mass: 236.04604
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4

Experimental Properties

PSA: 26.3

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